Cas no 575497-63-1 (1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one)

• Product Name: 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one
• CAS No: 575497-63-1
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 6295065
• PubChem ID: 866838
• Update Time: 2025-08-05

1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one
• SMR000063028
• Z19507241
• CHEMBL1366266
• F0594-0005
• 4-{[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetyl}morpholine
• 1-morpholino-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone
• 575497-63-1
• MLS000057986
• HMS2360P10
• 1-morpholin-4-yl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• AKOS000642040
• 1-(morpholin-4-yl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethan-1-one
• EU-0025184

• Inchi： 1S/C14H15N3O3S/c18-12(17-6-8-19-9-7-17)10-21-14-16-15-13(20-14)11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： LXDLIGUXWJWGTC-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)O1)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one

Professional Introduction to Compound with CAS No. 575497-63-1 and Product Name: 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one

The compound identified by the CAS number 575497-63-1 and the product name 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and therapeutic applications. Its unique structural features, combining a morpholine ring with a sulfanylethanone moiety linked to a phenyl-substituted 1,3,4-oxadiazole, make it a subject of intense interest among researchers exploring novel pharmacophores.

In recent years, the development of new scaffolds that can modulate biological pathways has been a cornerstone of drug discovery efforts. The structural motif of 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one has garnered attention due to its ability to interact with multiple targets, suggesting its versatility in therapeutic applications. The morpholine ring is well-known for its presence in numerous bioactive molecules, contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. Meanwhile, the sulfanylethanone group often serves as a key pharmacophore in designing compounds with anti-inflammatory and antimicrobial activities.

The integration of these structural elements with the phenyl-substituted 1,3,4-oxadiazole moiety enhances the compound's potential as a lead molecule. Oxadiazole derivatives have been extensively studied for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory effects. The presence of the phenyl group further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity towards specific biological targets. This combination of structural features makes 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one an intriguing candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of multi-target inhibition in addressing complex diseases such as cancer and inflammatory disorders. The compound's ability to interact with multiple protein targets suggests its potential as a multitargeted drug candidate. For instance, preliminary computational studies have indicated that this molecule may exhibit inhibitory activity against enzymes involved in cell proliferation and apoptosis pathways. Additionally, its structural features are reminiscent of known bioactive scaffolds that have shown promise in preclinical trials for various therapeutic indications.

The sulfanylethanone moiety in particular has been recognized for its role in modulating enzyme activity through covalent or non-covalent interactions. This functional group has been successfully incorporated into numerous drug candidates that target enzymes such as kinases and proteases. The oxadiazole ring further contributes to the compound's binding properties by providing a rigid framework that can optimize interactions with biological targets. These structural attributes make 1-(morpholin-4-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanylethanone) a promising candidate for further development.

In the context of current pharmaceutical research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique scaffold of this compound positions it as a potential tool for investigating PPIs relevant to diseases such as cancer and neurodegenerative disorders. By targeting specific PPIs, this molecule could disrupt pathological signaling pathways that contribute to disease progression. Such an approach aligns with the broader trend in drug discovery towards targeting complex disease mechanisms rather than single enzymes or receptors.

Furthermore, the morpholine ring's ability to enhance solubility and oral bioavailability makes it an attractive feature for developing drug candidates suitable for clinical use. Many successful drugs on the market contain morpholine moieties due to their favorable pharmacokinetic properties. The combination of this feature with the sulfanylethanone and oxadiazole groups in 1-(morpholinil)-4-y]-2(5phenyH-l34-diazol02-y]sulfanyIethaH-l-one) suggests that this compound may exhibit good pharmacokinetic profiles when optimized further.

Recent advances in chemical biology have enabled researchers to explore novel ways to utilize small molecules like this one for therapeutic purposes. Techniques such as structure-based drug design and high-throughput screening have accelerated the discovery process by allowing rapid assessment of molecular interactions. These methodologies are particularly valuable when dealing with complex scaffolds like those found in l-morph01in-l]-24(51-Ienyll34-dia~012-yI-sulflnyIethaH-l-one, which require careful optimization to achieve desired biological activity while minimizing off-target effects.

The potential applications of this compound extend beyond traditional therapeutic areas. For example, its structural features may make it useful as an intermediate in synthesizing more complex molecules with tailored biological activities. Additionally, it could serve as a starting point for developing probes or tools for studying biological processes at the molecular level. Such applications underscore the importance of investing in fundamental research to uncover novel chemical entities like l-morph01in-l]-24(51-Ienyll34-dia~012-yI-sulflnyIethaH-l-one.

In conclusion,l-morph01in-l]-24(51-Ienyll34-dia~012-yI-sulflnyIethaH-l-one (CAS No 57549763) is a structurally interesting molecule with significant potential in pharmaceutical research Its unique combination of morpholine sulfanylethanone and phenyl-substituted oxadiazole moieties positions it as a promising lead compound for further development In light of recent advancements in drug discovery technologies there is considerable optimism regarding its future contributions to medicine